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Compound of Interest

Compound Name: Glycyl tyrosine

Cat. No.: B1441352 Get Quote

Technical Support Center: Glycyl-L-tyrosine
Solubility
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

challenges related to the solubility of Glycyl-L-tyrosine in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is Glycyl-L-tyrosine and why is it used?

Glycyl-L-tyrosine is a dipeptide composed of the amino acids glycine and L-tyrosine.[1][2] It is

frequently used in cell culture media and biopharmaceutical production as a highly soluble

source of L-tyrosine.[3][4] L-tyrosine itself has very poor solubility in aqueous solutions at

neutral pH, which can be a limiting factor in preparing concentrated nutrient feeds for cell

cultures.[5][6] Glycyl-L-tyrosine overcomes this limitation, offering significantly higher solubility.

[1][7]

Q2: How much more soluble is Glycyl-L-tyrosine compared to L-tyrosine?

Glycyl-L-tyrosine exhibits substantially greater solubility in water at neutral pH than L-tyrosine.

Some studies indicate that its use can increase the solubility by up to 50 times compared to
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free L-tyrosine.[5][8] This enhanced solubility allows for the preparation of concentrated stock

solutions without the need for extreme pH adjustments.[3][9]

Q3: What is the reported aqueous solubility of Glycyl-L-tyrosine?

The aqueous solubility of Glycyl-L-tyrosine is reported to be approximately 35-44.1 g/L at 25°C.

[10][11] One source specifies a solubility of 36.9 g/L at 25°C, in contrast to L-tyrosine's

solubility of 0.479 g/L under the same conditions.[7]

Q4: Can Glycyl-L-tyrosine be used as a complete replacement for L-tyrosine in cell culture?

Yes, because Glycyl-L-tyrosine is efficiently taken up and metabolized by cells to release

glycine and L-tyrosine, it can be used for the full replacement of L-tyrosine in cell culture media.

[5][8] This simplifies media preparation and feeding strategies by eliminating the need for a

separate, high-pH L-tyrosine feed.[3][7]

Troubleshooting Guide: Enhancing Glycyl-L-
tyrosine Solubility
If you are encountering solubility issues with Glycyl-L-tyrosine, consult the following

troubleshooting guide.

Problem: Glycyl-L-tyrosine is not dissolving completely
at the desired concentration.
Solution Workflow:
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Troubleshooting Steps

Start: Undissolved Glycyl-L-tyrosine

Is concentration exceeding
known solubility limits
(~35-44 g/L at 25°C)?

Apply sonication to aid dissolution.

No

Re-evaluate required concentration.
Can it be lowered?

Yes

Gently warm the solution
(e.g., to 37-40°C).

Adjust pH away from the
isoelectric point (pI ~5.6).

Consider adding a small amount
of a biocompatible co-solvent

(e.g., DMSO, ethanol).

Success: Fully Dissolved

Issue Persists: Contact Technical Support

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving Glycyl-L-tyrosine.

Detailed Troubleshooting Steps:
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Verify Concentration: First, confirm that your target concentration is not above the known

solubility limit of Glycyl-L-tyrosine (approximately 35-44 g/L at 25°C).[10][11] If it is, you may

need to reconsider the concentration for your stock solution.

Physical Dissolution Aids:

Sonication: Using an ultrasonic bath can help break up particles and improve the rate of

dissolution.[11][12]

Heating: Gently warming the solution can increase the solubility of peptides.[12] Be

cautious to avoid high temperatures that could lead to degradation. Heating to a maximum

of 40°C is generally recommended.[12]

pH Adjustment: The solubility of peptides is lowest at their isoelectric point (pI).[13] The

predicted pKa of Glycyl-L-tyrosine is around 2.95.[10] Adjusting the pH of the aqueous

solution away from its isoelectric point can significantly increase solubility.[12][13] For basic

peptides, a slightly acidic solution (e.g., adding a small amount of acetic acid) can help, while

for acidic peptides, a slightly basic solution (e.g., adding ammonium bicarbonate) may be

effective.[14][15]

Use of Co-solvents: For very high concentrations or stubborn dissolution, adding a small

amount of an organic co-solvent can be effective.[14]

Commonly used co-solvents include Dimethyl Sulfoxide (DMSO), ethanol, and methanol.

[14][16]

Important: The compatibility of any co-solvent with your downstream application (e.g., cell

culture, in vivo studies) is critical. Always start with a very small amount and ensure it does

not negatively impact your experiment. For cellular assays, it is often recommended not to

exceed 1% (v/v) DMSO in the final solution.[14]

Quantitative Data Summary
The following tables summarize the solubility of Glycyl-L-tyrosine in comparison to L-tyrosine.

Table 1: Solubility in Water at 25°C
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Compound Solubility (g/L)
Molar Solubility
(mM)

Reference(s)

Glycyl-L-tyrosine 35 - 44.1 146.9 - 185.1 [10][11]

L-tyrosine ~0.45 - 0.479 ~2.5 - 2.6 [6][7]

Table 2: Effect of pH and Co-solvents on L-tyrosine (Principles applicable to Glycyl-L-tyrosine)

Condition Effect on Solubility Notes Reference(s)

pH Adjustment
Increases away from

pI (~5.6)

L-tyrosine is more

soluble at pH < 2 or

pH > 9.

Co-solvents (e.g.,

DMSO)
Increases

The mole fraction of

solubilized L-tyrosine

is higher in DMSO-

water solutions than in

alcohol-water

solutions.

[17]

Salt Concentration

(NaCl)
Reduces

The addition of NaCl

has been shown to

reduce the solubility of

L-tyrosine.

[18]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Glycyl-L-tyrosine Stock Solution

This protocol outlines a general method for preparing a concentrated aqueous stock solution of

Glycyl-L-tyrosine.

Materials:

Glycyl-L-tyrosine powder
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High-purity water (e.g., Milli-Q or WFI)

Sterile conical tubes or flasks

Magnetic stirrer and stir bar, or vortex mixer

Ultrasonic water bath (optional)

pH meter and sterile solutions for pH adjustment (e.g., 1N HCl, 1N NaOH) (optional)

Sterile filter (0.22 µm)

Methodology:

Weighing: Accurately weigh the desired amount of Glycyl-L-tyrosine powder.

Initial Mixing: Add approximately 80% of the final required volume of high-purity water to your

sterile container.

Dissolution:

While stirring or vortexing, slowly add the Glycyl-L-tyrosine powder to the water.

Continue mixing until the powder is fully dispersed.

If dissolution is slow, place the container in an ultrasonic water bath for 15-30 minute

intervals.[11]

Gentle Heating (Optional): If the dipeptide has not fully dissolved, warm the solution to

approximately 37°C while continuing to stir. Do not exceed 40°C.[12]

pH Adjustment (Optional): If solubility issues persist, check the pH of the solution. Carefully

adjust the pH away from the isoelectric point. Add acid or base dropwise and monitor the pH

and dissolution.

Final Volume: Once the solid is completely dissolved, add water to reach the final desired

volume.
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Sterilization: Sterile-filter the final solution through a 0.22 µm filter into a sterile storage

container.

Storage: Store the solution as recommended by the manufacturer, typically at -20°C.[2]

Visualizations
The following diagram illustrates the key factors that can be manipulated to increase the

aqueous solubility of Glycyl-L-tyrosine.

Influencing Factors

Glycyl-L-tyrosine
Aqueous Solubility

pH Adjustment
(away from pI)

Increased Temperature
(e.g., < 40°C)

Addition of Co-solvents
(e.g., DMSO, Ethanol)

Physical Agitation
(Sonication)

Click to download full resolution via product page

Caption: Key factors influencing the solubility of Glycyl-L-tyrosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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